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Compound of Interest

Compound Name: Tetrafluorophthalic acid

cat. No.: 81294977

An In-depth Technical Guide to Tetrafluorophthalic Acid (CAS 652-03-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrafluorophthalic acid, with the CAS number 652-03-9, is a fluorinated aromatic
dicarboxylic acid. Its chemical structure, featuring a benzene ring substituted with four fluorine
atoms and two adjacent carboxylic acid groups, imparts unique properties such as enhanced
thermal stability and chemical resistance. These characteristics make it a valuable building
block and intermediate in various fields of chemical synthesis, including the development of
high-performance polymers, specialty dyes, and pharmaceutical intermediates.[1] This guide
provides a comprehensive overview of its physicochemical properties, synthesis, applications,
and safety protocols.

Physicochemical Properties

The fundamental physical and chemical properties of Tetrafluorophthalic acid are
summarized below. These characteristics are crucial for its handling, storage, and application in
various experimental and industrial settings.
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Property Value Reference
CAS Number 652-03-9 [11[2]
Molecular Formula CsH2F40a4 [1][2]
Molecular Weight 238.09 g/mol [11[2]
Appearance White to light yellow or light (3]
orange powder/crystal
Melting Point 149 - 164 °C [1]12113]
Boiling Point 345.7 £ 42.0 °C at 760 mmHg [2][4]
Density 1.8+ 0.1 g/cm3 [2]
Flash Point 162.9 + 27.9 °C [21[4]
Purity > 98% (Assay by titration) [1]
IUPAC Name 3,4,5,6-Tetrafluorobenzene- 5]

1,2-dicarboxylic acid

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of

Tetrafluorophthalic acid.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for Tetrafluorophthalic

acid is available and has been recorded in solvents such as DMSO-d6.[5][6]

e Infrared (IR) Spectroscopy: IR spectra have been obtained, with techniques including KBr

wafer and gas-phase analysis available through databases like NIST.[5][7][8]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, providing

information on the fragmentation pattern of the molecule. The NIST WebBook is a source for

this data.[5][7][9]

Synthesis and Reactivity
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Tetrafluorophthalic acid is primarily synthesized through the hydrolysis of its corresponding
anhydride or N-substituted imides. Its reactivity is characteristic of aromatic carboxylic acids,
with the fluorine substituents enhancing its electrophilic nature.

A common synthetic pathway involves the hydrolysis of Tetrafluorophthalic anhydride. This
process is straightforward and yields the diacid in high purity.

Starting Material

Process Product

. Crystallization upon coolin Tetrafluorophthalic Acid
Reflux with Water (CAS 652-03-9) ]

Hydrolysis

Tetrafluorophthalic Anhydride
(CAS 652-12-0)

Tetrafluorophthalic Acid

Building Block Precursor /Synthesis Role \Insulating Materials Intermediate

(High—Performance Polymers) (Fluorinated Dyes) (Pharmaceutical Intermediates) (Electronics) (Corrosionlnhibitors) (Specialty Chemicals)
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Hazard Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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